2-((6,8-dimethyl-5,7-dioxo-2-propyl-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(2-ethoxyphenyl)acetamide

• IUPAC Name: 2-(1,3-dimethyl-2,4-dioxo-7-propylpyrimido[4,5-d]pyrimidin-5-yl)sulfanyl-N-(2-ethoxyphenyl)acetamide
• InChI: InChI=1S/C21H25N5O4S/c1-5-9-15-23-18-17(20(28)26(4)21(29)25(18)3)19(24-15)31-12-16(27)22-13-10-7-8-11-14(13)30-6-2/h7-8,10-11H,5-6,9,12H2,1-4H3,(H,22,27)
• InChI Key: SAXNLIJXUPJNEB-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC2=C(C(=N1)SCC(=O)NC3=CC=CC=C3OCC)C(=O)N(C(=O)N2C)C
• Molecular Formula: C21H25N5O4S
• Molecular Weight: 443.5 g/mol

Description

2-((6,8-dimethyl-5,7-dioxo-2-propyl-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(2-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C21H25N5O4S and its molecular weight is 443.52. The purity is usually 95%.
BenchChem offers high-quality 2-((6,8-dimethyl-5,7-dioxo-2-propyl-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(2-ethoxyphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((6,8-dimethyl-5,7-dioxo-2-propyl-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(2-ethoxyphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Novel heterocyclic compounds, including thiazolopyrimidines and oxadiazepines, have been synthesized for potential therapeutic applications. These compounds exhibit significant anti-inflammatory and analgesic activities (Abu‐Hashem et al., 2020).

Pharmacological Applications

• S-acetamide derivatives of dimethylpyrimidine have been explored as potential anticonvulsants. Their interaction with biological targets and in vivo anticonvulsant activities have been studied (Severina et al., 2020).
• Certain pyrimidine derivatives have been synthesized and evaluated for their anti-inflammatory and analgesic activities. Some compounds have shown promising results in these areas (Sondhi et al., 2009).

Antimicrobial Activity

• Pyrimidinone and oxazinone derivatives fused with thiophene rings have been developed and assessed for their antimicrobial properties. These compounds have shown good antibacterial and antifungal activities, comparable to standard drugs (Hossan et al., 2012).

Imaging and Radiopharmaceutical Applications

• Radioligands for imaging the translocator protein with positron emission tomography have been developed using related pyrimidineacetamide compounds. These are useful in various diagnostic and research applications (Dollé et al., 2008).

Anticancer Activity

• Novel pyrimidiopyrazole derivatives have been synthesized and evaluated for their antitumor activities. Some of these compounds showed outstanding in vitro activity against specific cancer cell lines (Fahim et al., 2019).